Cas no 110936-07-7 ((1R-trans)-2-Chloro-N-propyl-N-(1,2,3,4-tetrahydro-1-hydroxy-7-methoxy-2-naphthalenyl)-acetamide)

• Product Name: (1R-trans)-2-Chloro-N-propyl-N-(1,2,3,4-tetrahydro-1-hydroxy-7-methoxy-2-naphthalenyl)-acetamide
• CAS No: 110936-07-7
• MF: C₁₆H₂₂ClNO₃
• MW: 311.803783893585
• CID: 6469543
• Update Time: 2025-07-14

(1R-trans)-2-Chloro-N-propyl-N-(1,2,3,4-tetrahydro-1-hydroxy-7-methoxy-2-naphthalenyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• (1R-trans)-2-Chloro-N-propyl-N-(1,2,3,4-tetrahydro-1-hydroxy-7-methoxy-2-naphthalenyl)-acetamide
• Acetamide, 2-chloro-N-propyl-N-(1,2,3,4-tetrahydro-1-hydroxy-7-methoxy-2-naphthalenyl)-, (1R-trans)- (9CI)

• Inchi： 1S/C16H22ClNO3/c1-3-8-18(15(19)10-17)14-7-5-11-4-6-12(21-2)9-13(11)16(14)20/h4,6,9,14,16,20H,3,5,7-8,10H2,1-2H3/t14-,16-/m1/s1
• InChI Key： CWKHWEAJINUETB-GDBMZVCRSA-N
• SMILES： C(N(CCC)[C@@H]1CCC2=C([C@H]1O)C=C(OC)C=C2)(=O)CCl

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 480.4±45.0 °C(Predicted)
• pka: 13.74±0.40(Predicted)

Additional information on (1R-trans)-2-Chloro-N-propyl-N-(1,2,3,4-tetrahydro-1-hydroxy-7-methoxy-2-naphthalenyl)-acetamide

Comprehensive Overview of (1R-trans)-2-Chloro-N-propyl-N-(1,2,3,4-tetrahydro-1-hydroxy-7-methoxy-2-naphthalenyl)-acetamide (CAS No. 110936-07-7)

(1R-trans)-2-Chloro-N-propyl-N-(1,2,3,4-tetrahydro-1-hydroxy-7-methoxy-2-naphthalenyl)-acetamide (CAS No. 110936-07-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a derivative of naphthalene and acetamide, characterized by its unique structural features and potential biological activities.

The molecular structure of (1R-trans)-2-Chloro-N-propyl-N-(1,2,3,4-tetrahydro-1-hydroxy-7-methoxy-2-naphthalenyl)-acetamide is composed of a naphthalene ring system with various functional groups attached. The presence of a hydroxyl group at the 1-position and a methoxy group at the 7-position on the naphthalene ring, along with a chloroacetamide moiety and a propyl substituent, contributes to its distinct chemical properties and biological activities. These structural elements are crucial for understanding its interactions with biological targets and its potential therapeutic applications.

Recent studies have highlighted the potential of (1R-trans)-2-Chloro-N-propyl-N-(1,2,3,4-tetrahydro-1-hydroxy-7-methoxy-2-naphthalenyl)-acetamide in various medicinal contexts. One notable area of research is its activity as an analgesic agent. Preclinical studies have shown that this compound exhibits significant analgesic effects in animal models of pain. The mechanism of action appears to involve the modulation of central nervous system (CNS) pathways involved in pain perception and transmission.

In addition to its analgesic properties, (1R-trans)-2-Chloro-N-propyl-N-(1,2,3,4-tetrahydro-1-hydroxy-7-methoxy-2-naphthalenyl)-acetamide has been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This suggests that it may have therapeutic potential in inflammatory diseases such as arthritis and other autoimmune conditions.

The pharmacokinetic profile of (1R-trans)-2-Chloro-N-propyl-N-(1,2,3,4-tetrahydro-1-hydroxy-7-methoxy-2-naphthalenyl)-acetamide has also been studied to understand its behavior in biological systems. Research indicates that it has good oral bioavailability and a favorable distribution profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. Its metabolism primarily occurs via hepatic enzymes, leading to the formation of several metabolites that are subsequently excreted in urine and feces.

Safety assessments are an essential aspect of drug development, and several studies have been conducted to evaluate the toxicity profile of (1R-trans)-2-Chloro-N-propyl-N-(1,2,3,4-tetrahydro-1-hydroxy-7-methoxy-2-naphthalenyl)-acetamide. Acute and chronic toxicity studies in animal models have shown that it has a wide therapeutic window with minimal adverse effects at therapeutic doses. However, higher doses can lead to mild hepatotoxicity and renal toxicity, highlighting the importance of dose optimization in clinical settings.

Clinical trials are currently underway to further investigate the safety and efficacy of (1R-trans)-2-Chloro-N-propyl-N-(1,2,3,4-tetrahydro-1-hydroxy-7-methoxy-2-naphthalenyl)-acetamide in human subjects. Early-phase trials have shown promising results in terms of pain relief and anti-inflammatory effects. These findings have paved the way for larger-scale clinical trials to validate these preliminary observations and explore additional therapeutic applications.

The synthesis of (1R-trans)-2-Chloro-N-propyl-N-(1,2,3,4-tetrahydro-1-hydroxy-7-methoxy-2-naphthalenyl)-acetamide involves several steps that require precise control over reaction conditions to ensure high yield and purity. Key synthetic routes include the formation of the naphthalene ring system followed by functionalization with the hydroxyl and methoxy groups. The final step involves coupling with chloroacetyl chloride and propylamine to form the desired acetamide derivative.

In conclusion, (1R-trans)-2-Chloro-N-propyl-N-(1,2,3,4-tetrahydro-1-hydroxy-7-methoxy-2-naphthalenyl)-acetamide (CAS No. 110936-07-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure confers specific properties that make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies continue to uncover new insights into its mechanisms of action and safety profile, contributing to its potential as a future therapeutic agent.